7-isopentyl-3-methyl-8-((2-methylallyl)thio)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-(3-methylbutyl)-8-(2-methylprop-2-enylsulfanyl)purine-2,6-dione
• InChI: InChI=1S/C15H22N4O2S/c1-9(2)6-7-19-11-12(16-15(19)22-8-10(3)4)18(5)14(21)17-13(11)20/h9H,3,6-8H2,1-2,4-5H3,(H,17,20,21)
• InChI Key: GUCPTUSEBWIMEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1SCC(=C)C)N(C(=O)NC2=O)C
• Molecular Formula: C15H22N4O2S
• Molecular Weight: 322.4 g/mol

Description

7-isopentyl-3-methyl-8-((2-methylallyl)thio)-1H-purine-2,6(3H,7H)-dione, also known as Methylxanthine, is a naturally occurring alkaloid found in various plants such as coffee, tea, and cocoa. This compound has been studied extensively for its potential health benefits and its role in several physiological processes.

Scientific Research Applications

Anticancer Activity

Research has shown that certain purine derivatives exhibit potential anticancer activity. For instance, new analogues of olomoucine, a purine derivative, have been designed and synthesized, demonstrating promising anticancer effects against various cancer cell lines, such as the human breast cancer cell line MCF-7. These findings suggest the potential of purine derivatives in cancer treatment research, highlighting the importance of exploring similar compounds for their anticancer properties (Hayallah, 2017).

Neuroprotective Properties

Purine derivatives have been identified for their role in neuroprotection. The synthesis and pharmacological evaluation of purine-2,6-dione derivatives have led to the discovery of compounds with significant affinity for serotonin receptors, which are implicated in various neurological and psychological disorders. Such research provides a basis for the development of new therapeutic agents targeting these receptors, potentially offering benefits for conditions like depression and anxiety (Chłoń-Rzepa et al., 2013).

Antimicrobial and Antiviral Activities

Studies have also explored the antimicrobial and antiviral activities of purine derivatives. Synthesis of novel substituted purine derivatives has led to compounds with potential anticancer, anti-HIV-1, and antimicrobial activities. Such compounds are valuable for their broad-spectrum activity, providing a foundation for the development of new drugs to combat infectious diseases (Rida et al., 2007).

Chemical Synthesis and Molecular Modeling

The chemical synthesis and molecular modeling of purine-diones have revealed compounds with a variety of applications, including as ligands for metal complexes. These studies not only expand the understanding of purine chemistry but also open new avenues for the development of catalysts and other chemical tools (Shaker, 2011).